Antimony
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CAS Number
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
Solubility
Insoluble in water
Insoluble in dilute acid
Soluble in hot concentrated H2SO4
Solubility in water: none
Insoluble
Synonyms
Canonical SMILES
Critical Raw Material (CRM) in Green Energy and Emerging Technologies
Field: Industrial sector
Application Summary: Antimony is recognized as a critical raw material of worldwide significance.
Methods of Application: The use of emerging technologies in developing high-capacity storage batteries highlights the significance of antimony as a CRM in facilitating the move toward sustainable development and energy transition.
Results or Outcomes: According to current projections, there is an anticipated increase in the demand for antimony in the forthcoming years.
2D Antimonene
Field: Applied Sciences
Application Summary: Antimonene has attracted much attention due to its excellent properties such as high carrier mobility, excellent thermoelectric performance, and high stability.
Methods of Application: Experimental preparation of antimonene by mechanical exfoliation, liquid phase exfoliation, and epitaxial growth.
Results or Outcomes: It has nonlinear characteristic behavior in optical properties and has applications in laser and laser protection.
Startup Neutron Sources in Nuclear Reactors
Field: Nuclear Physics
Application Summary: Antimony is used as a startup neutron source in nuclear reactors.
Methods of Application: The antimony isotope, Antimony-124, is used in combination with beryllium, where the gamma radiation from Antimony-124 knocks a neutron loose from the beryllium nucleus.
Results or Outcomes: This process helps to start the chain reaction in a nuclear reactor.
Dopants for Silicon Wafers in the Semiconductor Industry
Field: Semiconductor Industry
Application Summary: Antimony is used as a dopant for silicon wafers in the semiconductor industry.
Methods of Application: Antimony atoms are introduced into the silicon crystal lattice to alter its conductive properties.
Results or Outcomes: This process enhances the performance of semiconductor devices.
Medical Applications
Field: Medical Science
Application Summary: Antimony has been used in some drugs, initially tartar emetics and subsequently antimonials.
Methods of Application: Antimonials are used to treat tropical diseases.
Flame Retardants
Field: Material Science
Application Summary: Antimony trioxide is a prominent additive for halogen-containing flame retardants.
Methods of Application: It is mixed with materials to make them less flammable.
Results or Outcomes: This application enhances the safety of various products by reducing their flammability.
Photocatalytic Properties
Field: Environmental Science
Application Summary: Antimony sulfide nanoparticles have excellent photocatalytic properties.
Methods of Application: These nanoparticles could be used for applications such as water purification and air filtration.
Results or Outcomes: This application could potentially improve environmental health and safety.
New Battery Materials
Field: Energy Storage
Application Summary: Antimony is being researched for the development of new battery materials.
Methods of Application: The specific methods of application would depend on the type of battery being developed.
Results or Outcomes: This research could lead to advancements in energy storage technology.
Programmable Optical Nonlinearity
Field: Optoelectronics
Application Summary: Antimony thin films demonstrate programmable optical nonlinearity.
Methods of Application: These thin films can be used in a range of optical and optoelectronics applications.
Results or Outcomes: This functionality allows for the exploration of its use in a range of optical and optoelectronics applications.
Field: Metallurgy
Application Summary: The largest applications for metallic antimony are in alloys with lead and tin.
Methods of Application: It improves the rigidity of lead-alloy plates in lead–acid batteries.
Results or Outcomes: This application enhances the performance of these batteries.
Antimony is a chemical element with the symbol Sb and atomic number 51. It is classified as a metalloid, exhibiting properties of both metals and non-metals. Antimony appears as a lustrous silvery-gray solid with a flaky texture and is brittle in nature. It primarily occurs in the form of stibnite (Sb₂S₃), a sulfide mineral, and is found in various other minerals, contributing to its low natural abundance in the Earth's crust, estimated at about 0.2 to 0.5 parts per million .
Antimony has two stable isotopes, and , with natural abundances of approximately 57.36% and 42.64%, respectively . The element's electron configuration is , indicating it has five valence electrons, which allows it to exhibit oxidation states of +3 and +5 .
Antimony reacts with oxygen when heated, forming antimony trioxide (Sb₂O₃). The reaction can be summarized as follows:
In addition to its oxides, antimony can form halides such as antimony trichloride (SbCl₃) and antimony pentachloride (SbCl₅). For instance, antimony trichloride can be synthesized through the reaction of stibnite with hydrochloric acid:
Antimony compounds also exhibit amphoteric behavior, reacting with both acids and bases to form salts .
Uniqueness of Antimony: Unlike arsenic and bismuth which are primarily toxic or used in pharmaceuticals respectively, antimony's unique property lies in its ability to form stable alloys that expand upon solidification—making it valuable for casting processes . Additionally, its role as a flame retardant distinguishes it from other similar elements.
Research indicates that antimony interacts with various biological systems primarily through its toxicity mechanisms. Studies have shown that exposure can lead to oxidative stress and inflammation in cells. Additionally, antimony compounds may affect the metabolism of other elements such as arsenic and lead due to their similar chemical properties .
Physical Description
Dry Powder; Other Solid
Silver-white, lustrous, hard, brittle solid; scale-like crystals; or a dark-gray, lustrous powder; [NIOSH]
SILVER-WHITE LUSTROUS HARD BRITTLE LUMPS OR DARK GREY POWDER.
Silver-white, lustrous, hard, brittle solid with scale-like crystals, or a dark-gray, lustrous powder.
Silver-white, lustrous, hard, brittle solid; scale-like crystals; or a dark-gray, lustrous powder.
Color/Form
Silver-white, lustrous, hard, brittle metal; scale-like crystalline structure or dark gray, lustrous powder
Hexagonal (rhombohedral) crystals
Silvery or gray, lustrous metalloid
For more Color/Form (Complete) data for Antimony, elemental (6 total), please visit the HSDB record page.
Exact Mass
Monoisotopic Mass
Boiling Point
1587 °C
1635 °C
2975 °F
Heavy Atom Count
Density
6.68 g/cu cm at 20 °C
6.7 g/cm³
6.69
Decomposition
When heated or on contact with acid it emits toxic fumes of SbH3.
Melting Point
630 °C
630.028 °C (gray antimony); trans gray 0 (black antimony)
630 °C
1166 °F
UNII
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 143 of 652 companies. For more detailed information, please visit ECHA C&L website;
Of the 26 notification(s) provided by 509 of 652 companies with hazard statement code(s):;
H302 (35.95%): Harmful if swallowed [Warning Acute toxicity, oral];
H332 (40.67%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H351 (33.01%): Suspected of causing cancer [Warning Carcinogenicity];
H360 (10.22%): May damage fertility or the unborn child [Danger Reproductive toxicity];
H362 (10.22%): May cause harm to breast-fed children [Reproductive toxicity, effects on or via lactation];
H373 (14.93%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H411 (53.05%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
H412 (11%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Therapeutic Uses
Vapor Pressure
1 mm Hg at 886 °C
0 mmHg (approx)
Pictograms
Irritant;Health Hazard;Environmental Hazard
Impurities
Other CAS
7803-52-3
21879-61-8
35734-21-5
68411-49-4
Absorption Distribution and Excretion
Environment and nutrition influence antimony concentrations of human tissues, causing large differences among individuals. Extremely high levels were found in the lung and bone tissues but not in liver or kidney of deceased antimony smelter workers. The lung contain the highest antimony levels of human tissues. The distribution of antimony is not homogeneous within organs or tissues. ... Great variations of antimony content were found in normal human platelets, serum albumin, and different tissues. /Antimony/
Urine levels of antimony between 0.4 and 0.7 mg/L were measured in cases of workers with lung changes. /Antimony/
Arsenic and antimony are toxic metalloids, naturally present in the environment and all organisms have developed pathways for their detoxification. The most effective metalloid tolerance systems in eukaryotes include downregulation of metalloid uptake, efflux out of the cell, and complexation with phytochelatin or glutathione followed by sequestration into the vacuole. Understanding of arsenic and antimony transport system is of high importance due to the increasing usage of arsenic-based drugs in the treatment of certain types of cancer and diseases caused by protozoan parasites as well as for the development of bio- and phytoremediation strategies for metalloid polluted areas. However, in contrast to prokaryotes, the knowledge about specific transporters of arsenic and antimony and the mechanisms of metalloid transport in eukaryotes has been very limited for a long time. Here, we review the recent advances in understanding of arsenic and antimony transport pathways in eukaryotes, including a dual role of aquaglyceroporins in uptake and efflux of metalloids, elucidation of arsenic transport mechanism by the yeast Acr3 transporter and its role in arsenic hyperaccumulation in ferns, identification of vacuolar transporters of arsenic-phytochelatin complexes in plants and forms of arsenic substrates recognized by mammalian ABC transporters. /Antimony/
For more Absorption, Distribution and Excretion (Complete) data for Antimony, elemental (13 total), please visit the HSDB record page.
Metabolism Metabolites
Wikipedia
Biological Half Life
Airborne factory dust (with a volume median diameter of 5.0 um and a geometric standard deviation of 2.1 um) from a Swedish copper smeltery contained antimony (1.6 weight %) and arsenic (19 weight %). The dust was neutron activated and intratracheally instilled in hamsters. In vivo measurements of lung clearance were undertaken of the radionuclides (76)arsenic, (122)antimony, and (124)antimony. Two phases were recognized in the clearance curves. The approx half-time for the initial phase was about 40 hr for antimony trioxide, and 30 hr for antimony dust. The second phase had an approx half-time of 20-40 days for antimony trioxide and antimony dust. The low solubility of antimony in factory dust combined with a long biological half-time may be of importance in explaining the observed lung accumulation of antimony in exposed workers.
Use Classification
Hazardous Air Pollutants (HAPs)
Hazard Classes and Categories -> Flammable - 2nd degree
Methods of Manufacturing
Reduction of stibnite with iron scrap; direct reduction of natural oxide ores. About half the antimony used in the U.S. is recovered from lead-base battery scrap metal.
The antimony content of commercial ores ranges from 5 to 60%, and determines the method of treatment, either pyrometallurgical or hydrometallurgical. In general, the lowest grades of sulfide ores, 5-25% antimony, are volatilized as oxides; 25-40% antimony ores are smelted in a blast furnace; and 45-60% antimony ores are liquated or treated by iron precipitation. The blast furnace is generally used for mixed sulfide and oxide ores, and for oxidized ores containing up to about 40% antimony; direct reduction is used for rich oxide ores. Some antimony ores are treated by leaching and electrowinning to recover the antimony. The concentrates may be leached directly or converted into a complex matte first. The most successful processes use an alkali hydroxide or sulfide as the solvent for antimony.
High purity (up to 99.9%) antimony ... may be obtained by reduction of a chemically purified antimony compound with a high purity gaseous or solid reductant, or by thermal decomposition of stibine. The reduced metal may be further purified by pyrometallurgical and zone melting techniques.
General Manufacturing Information
Primary Metal Manufacturing
Services
Fabricated Metal Product Manufacturing
Electrical Equipment, Appliance, and Component Manufacturing
Printing and Related Support Activities
Miscellaneous Manufacturing
Antimony: ACTIVE
Antimony isotopes are fission products of plutonium.
Natural antimony is made of two stable isotopes, (121)Sb and (123)Sb. Forty-five other radioactive isotopes and isomers are now recognized.
Storage Conditions
Stability Shelf Life
Not tarnished in dry air but slowly in moist air
Stable under recommended storage conditions.
Dates
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